Cas no 919099-03-9 (2H-3-Benzazepin-2-one, 7-amino-1,3,4,5-tetrahydro-)

• Product Name: 2H-3-Benzazepin-2-one, 7-amino-1,3,4,5-tetrahydro-
• CAS No: 919099-03-9
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 766391
• PubChem ID: 67263845
• Update Time: 2025-04-19

2H-3-Benzazepin-2-one, 7-amino-1,3,4,5-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 2H-3-Benzazepin-2-one, 7-amino-1,3,4,5-tetrahydro-
• 8-amino-1,2,3,5-tetrahydro-3-benzazepin-4-one
• KTYYOWYSVREGLZ-UHFFFAOYSA-N
• 7-Amino-1,3,4,5-tetrahydro-2H-3-benzazepin-2-one
• DTXSID10736707
• 7-amino-1,3,4,5-tetrahydro-benzo[d]azepin-2-one
• 919099-03-9
• SCHEMBL2061223

• Inchi： 1S/C10H12N2O/c11-9-2-1-7-6-10(13)12-4-3-8(7)5-9/h1-2,5H,3-4,6,11H2,(H,12,13)
• InChI Key： KTYYOWYSVREGLZ-UHFFFAOYSA-N
• SMILES： O=C1CC2C=CC(=CC=2CCN1)N

Computed Properties

• Exact Mass: 176.094963011g/mol
• Monoisotopic Mass: 176.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 55.1Ų